Cas no 16182-04-0 (Carbon(isothiocyanatidic)acid Ethyl Ester)
16182-04-0 structure
Product Name:Carbon(isothiocyanatidic)acid Ethyl Ester
CAS No:16182-04-0
MF:C4H5NO2S
MW:131.152999639511
MDL:MFCD00004814
CID:87657
PubChem ID:24851737
Update Time:2025-09-19
Carbon(isothiocyanatidic)acid Ethyl Ester Chemical and Physical Properties
Names and Identifiers
-
- Ethoxycarbonyl isothiocyanate
- Carbon(isothiocyanatidic)acid Ethyl Ester
- (Ethoxyoxomethyl) isothiocyanate
- CARBETHOXYISOTHIOCYANATE
- Ethoxycarbonyl Mustard Oil
- ethoxycarbonyl-isothiocyanate
- Ethyl isothiocyanatidocarbonate
- Ethyl Isothiocyanatoformate
- ethyl isothiocyanoformate
- Isothiocyanatoformic acid ethyl
- Isothiocyanatoformic Acid Ethyl Ester
- Carbethoxy isothiocyanate
- Ethoxycarbonylisothiocyanate
- O-ethyl carbonisothiocyanatidate
- Carbon(isothiocyanatidic) acid, ethyl ester
- ethyl N-carbothioylcarbamate
- ethyl N-(sulfanylidenemethylidene)carbamate
- BDTDECDAHYOJRO-UHFFFAOYSA-N
- CARBON(ISOTHIOCYANATIDIC)ACID, ETHYL ESTER
- Ethoxycarbonyl isothiocyanate, 95%
- ethyl isothiocyanatooate
- PubChem11182
- ethoxycarbonylisothiocyanat
- ethoxycarbony
- EINECS 240-318-9
- ethylmethanoyl isothiocyanate
- Ethoxycarbonyl isothiocyanate, 98%
- Ethyl isothiocyanatidocarbonate #
- ethoxy carbonylisothiocyanate
- NSC 158480
- A26273
- J-670007
- 16182-04-0
- FT-0625742
- ETHYL CARBONISOTHIOCYANATIDATE
- NSC158480
- SCHEMBL42860
- ethoxycarbonyl-isothiocyanat
- MFCD00004814
- ethoxycarbonyli-sothiocyanate
- AKOS005198535
- ethoxy-carbonyl isothiocyanate
- J-520459
- EN300-51998
- J-801006
- NSC-158480
- ethyl isothiocyanatocarbonate
- AB00381
- Carbonisothiocyanatidic acid, ethyl ester
- AMY10862
- DTXSID50167253
- WQY39AV49E
- ethoxy carbonyl isothiocyanate
- NS00025278
- E0440
- DB-024737
- carbonisothiocyanatidic acid, ethyl-
- ALBB-035697
-
- MDL： MFCD00004814
- Inchi： 1S/C4H5NO2S/c1-2-7-4(6)5-3-8/h2H2,1H3
- InChI Key： BDTDECDAHYOJRO-UHFFFAOYSA-N
- SMILES： S=C=NC(=O)OCC
- BRN： 606091
Computed Properties
- Exact Mass: 131.00400
- Monoisotopic Mass: 131.004099
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.3
- Topological Polar Surface Area: 70.8
Experimental Properties
- Color/Form: Not determined
- Density: 1.112 g/mL at 25 °C(lit.)
- Boiling Point: 61°C/6mmHg
- Flash Point: 50 ºC
- Refractive Index: n20/D 1.500(lit.)
- Solubility: Soluble in chloroform and ether.
- PSA: 70.75000
- LogP: 1.24570
- Solubility: Not determined
- Sensitiveness: Moisture Sensitive/Lachrymatory
Carbon(isothiocyanatidic)acid Ethyl Ester Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H226,H315,H317,H319,H331,H334,H335
- Warning Statement： P261,P280,P305+P351+P338,P311
- Hazardous Material transportation number：UN 2929 6.1/PG 2
- WGK Germany：3
- Hazard Category Code： 23-36/37/38-42
- Safety Instruction： S23; S26; S36/37/39; S45
- FLUKA BRAND F CODES：9-13-19-21
-
Hazardous Material Identification：
- HazardClass：6.1 (3)
- PackingGroup：III
- Storage Condition：0-10°C
- Risk Phrases：R23; R36/37/38; R42
- Packing Group：III
- Safety Term：3
- Packing Group：III
- Hazard Level：3
Carbon(isothiocyanatidic)acid Ethyl Ester Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Carbon(isothiocyanatidic)acid Ethyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| BAI LING WEI Technology Co., Ltd. | 314456-5G |
Ethoxycarbonyl isothiocyanate, 98% |
16182-04-0 | 98% | 5G |
¥ 439 | 2021-07-07 | |
| BAI LING WEI Technology Co., Ltd. | 314456-25G |
Ethoxycarbonyl isothiocyanate, 98% |
16182-04-0 | 98% | 25G |
¥ 1317 | 2021-07-07 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | E0440-25G |
Ethoxycarbonyl Isothiocyanate |
16182-04-0 | >95.0%(GC) | 25g |
¥940.00 | 2024-04-17 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E123540-100g |
Carbon(isothiocyanatidic)acid Ethyl Ester |
16182-04-0 | 98% | 100g |
¥923.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E123540-1g |
Carbon(isothiocyanatidic)acid Ethyl Ester |
16182-04-0 | 98% | 1g |
¥41.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E123540-25g |
Carbon(isothiocyanatidic)acid Ethyl Ester |
16182-04-0 | 98% | 25g |
¥301.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E123540-5g |
Carbon(isothiocyanatidic)acid Ethyl Ester |
16182-04-0 | 98% | 5g |
¥89.90 | 2023-09-03 | |
| TRC | C176650-1g |
Carbon(isothiocyanatidic)acid Ethyl Ester |
16182-04-0 | 1g |
$ 52.00 | 2023-09-08 | ||
| TRC | C176650-5g |
Carbon(isothiocyanatidic)acid Ethyl Ester |
16182-04-0 | 5g |
$ 69.00 | 2023-09-08 | ||
| TRC | C176650-10g |
Carbon(isothiocyanatidic)acid Ethyl Ester |
16182-04-0 | 10g |
$ 121.00 | 2023-09-08 |
Carbon(isothiocyanatidic)acid Ethyl Ester Related Literature
-
Julien Debray,Walid Zeghida,Muriel Jourdan,David Monchaud,Marie-Louise Dheu-Andries,Pascal Dumy,Marie-Paule Teulade-Fichou,Martine Demeunynck Org. Biomol. Chem. 2009 7 5219
-
Alexander R. Rovira,Andrea Fin,Yitzhak Tor Chem. Sci. 2017 8 2983
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3. Meso-ionic compounds. Part 12. Synthesis of 1-alkyl-4-oxopyrimido-[1,2-a]-S-triaziniumolates and their 4-thio-derivativesClaude V. Greco,Kanti J. Gala J. Chem. Soc. Perkin Trans. 1 1981 331
-
Jun-Wei Liao,Robert Sung,Kuangsen Sung Phys. Chem. Chem. Phys. 2022 24 295
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5. Synthesis of sugar-modified derivatives of the unusual nucleoside oxanosine and its carbocyclic analogs as potential inhibitors of HIV?1Yoshio Saito,Mariko Nakamura,Tsuneya Ohno,Chanya Chaicharoenpong,Eiko Ichikawa,Shosuke Yamamura,Kuniki Kato,Kazuo Umezawa J. Chem. Soc. Perkin Trans. 1 2001 298
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